Cas no 2138219-20-0 (Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate
• CAS No: 2138219-20-0
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD31463325
• CID: 5606063
• PubChem ID: 165466489
• Update Time: 2025-06-12

Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate
• 2138219-20-0
• EN300-786891
• Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate

• MDL： MFCD31463325
• Inchi： 1S/C13H21NO2/c1-13(2,3)16-12(15)9-8-11-7-5-6-10-14(11)4/h11H,5-7,10H2,1-4H3
• InChI Key： ROEFPPFXLXSBEI-UHFFFAOYSA-N
• SMILES： O(C(C#CC1CCCCN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate

Introduction to Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate (CAS No. 2138219-20-0)

Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate, identified by its Chemical Abstracts Service (CAS) number 2138219-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a propargyl ester functional group and a piperidine moiety, which are known for their versatile applications in drug design and synthesis.

The structural framework of Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate incorporates a tert-butyl group, which enhances the compound's lipophilicity and stability, making it a valuable intermediate in the development of bioactive molecules. The propargyl ester moiety, on the other hand, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. These structural features make it an attractive candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule drugs that modulate neurological and inflammatory pathways. The piperidine ring in Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate is particularly noteworthy, as piperidine derivatives have been extensively studied for their potential in treating neurological disorders such as Parkinson's disease and epilepsy. The presence of a methyl group at the 1-position of the piperidine ring further enhances its pharmacological profile by influencing its metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate is its utility as a building block in medicinal chemistry. The propargyl ester group can be easily transformed into other functional groups through various chemical reactions, including hydrolysis, reduction, or coupling reactions. This flexibility allows chemists to tailor the compound's properties to meet specific pharmacological requirements. For instance, hydrolysis of the propargyl ester can yield a propargyl alcohol derivative, which can then be further functionalized to create more complex structures.

Recent studies have highlighted the importance of propargyl-containing compounds in drug discovery. Propargyl groups are known to enhance the solubility and bioavailability of drug candidates, making them valuable in developing orally active pharmaceuticals. Additionally, propargyl derivatives have shown promise in targeting enzymes involved in inflammation and cancer metabolism. Given these findings, Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate could serve as a key intermediate in synthesizing novel anti-inflammatory and anticancer agents.

The tert-butyl group in Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate also contributes to its overall stability and reactivity. Tert-butylesters are known for their resistance to hydrolysis under physiological conditions, which makes them suitable for designing long-lasting drugs that require slow release or sustained action. This property is particularly relevant in therapeutic areas where prolonged drug efficacy is desired, such as chronic pain management or antiviral treatments.

From a synthetic chemistry perspective, Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate offers several advantages due to its well-defined reactivity patterns. The propargyl ester can undergo cross-coupling reactions with various organic substrates, including boronic acids and halogenated compounds, facilitating the construction of complex molecular architectures. These reactions are widely used in pharmaceutical synthesis because they provide efficient and high-yielding pathways to biologically active molecules.

In conclusion, Tert-butyl 3-(1-methylpiperidin-2-yl)prop-2-ynoate (CAS No. 2138219-20-0) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features—combining a lipophilic tert-butyl group with a versatile propargyl ester and an inflammatory-modulating piperidine moiety—make it an ideal building block for synthesizing novel therapeutic agents. As research continues to uncover new applications for propargyl-containing compounds, Tert-butyl 3-(1-methylpiperidin-2-yloate) is poised to play a significant role in advancing pharmaceutical innovation.